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Compound of Interest

Compound Name: Cedramber

Cat. No.: B1593874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cedramber, a key

woody-amber fragrance ingredient. The following sections detail its solubility in various organic

solvents, present a standardized experimental protocol for solubility determination, and

illustrate key chemical and procedural workflows.

Core Technical Data
Cedramber, a synthetic sesquiterpene ether, is prized in the fragrance industry for its

persistent and diffusive woody-amber scent.[1][2] Chemically known as cedryl methyl ether, it is

a derivative of cedrol, a primary component of cedarwood oil.[2] Understanding its solubility is

critical for formulation in perfumery, cosmetics, and other applications.[1]
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Property Value Reference

Chemical Name

(1S,2R,5S,7R,8R)-8-Methoxy-

2,6,6,8-

tetramethyltricyclo[5.3.1.0¹,⁵]un

decane

[2]

CAS Number 19870-74-7; 67874-81-1 [3][4]

Molecular Formula C₁₆H₂₈O [3]

Molecular Weight 236.4 g/mol [3]

Appearance
Colorless to pale yellowish

liquid
[5]

Odor Woody, Ambery [5]

Boiling Point 259 - 268 °C [3][5]

Flash Point > 100 °C [5]

Log P 4.6 [3]

Quantitative Solubility Data
Cedramber exhibits a range of solubilities in common organic solvents, reflecting its lipophilic

nature. It is readily soluble in alcohols and other organic solvents, while having limited solubility

in water.[1][6] The following table summarizes the available quantitative solubility data for

Cedramber at 25 °C.

Solvent Solubility (g/L) Temperature (°C) Reference

Water 0.001436 25 [5]

Ethanol 596.86 25

Methanol 628.18 25

Isopropanol 653.48 25
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Experimental Protocol for Solubility Determination
The following methodology is based on the OECD Test Guideline 105, also known as the Flask

Method, a standardized procedure for determining the solubility of substances in water. This

protocol can be adapted for use with organic solvents.

Principle
The flask method involves dissolving a substance in a solvent at a specific temperature until

saturation is achieved. The concentration of the substance in the resulting saturated solution is

then determined analytically to ascertain its solubility.

Apparatus and Reagents
Analytical Balance: Accurate to ± 0.1 mg

Thermostatically Controlled Shaker or Water Bath: Capable of maintaining a constant

temperature (e.g., 25 °C ± 0.5 °C)

Glass Flasks with Stoppers

Centrifuge: Capable of separating undissolved solid

Analytical Instrumentation: Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC) for concentration measurement

Cedramber: Purity > 97%

Solvents: High-purity organic solvents (e.g., ethanol, isopropanol, diethyl phthalate)

Procedure
Preliminary Test: To estimate the approximate solubility range, add increasing volumes of the

chosen solvent to a known amount of Cedramber (e.g., 0.1 g) in a flask.[7] Shake the

mixture after each addition and visually inspect for dissolution. This helps in determining the

appropriate solute-to-solvent ratio for the main test.

Main Test (in triplicate):
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Add an excess amount of Cedramber, determined from the preliminary test, to separate

flasks containing a known volume of the solvent.

Seal the flasks and place them in the thermostatically controlled shaker or water bath set

to the desired temperature (e.g., 25 °C).

Agitate the flasks for a sufficient period to reach equilibrium. A minimum of 24 hours is

recommended, with periodic checks to ensure saturation is maintained.

Phase Separation:

After equilibrium is reached, allow the flasks to stand in the temperature-controlled

environment to let undissolved material settle.

To ensure complete separation of the solid and liquid phases, centrifuge the samples at a

suitable speed.

Sample Analysis:

Carefully extract an aliquot of the clear supernatant from each flask.

Determine the concentration of Cedramber in each aliquot using a calibrated analytical

method such as Gas Chromatography (GC).

Data Reporting:

The solubility is reported as the average concentration from the triplicate samples,

expressed in g/L or mg/L.

The experimental temperature and analytical method used should also be reported.

Visualizations
Synthesis of Cedramber
Cedramber is synthesized from cedrol, a constituent of cedarwood oil, through a nucleophilic

substitution reaction.[3][8] The process typically involves the methylation of cedrol.[8]
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Synthesis of Cedramber

Alpha-Cedrene Oxidation Cedrol Nucleophilic
Substitution Cedrol Alkoxide Methylation

(e.g., with Iodomethane)
Cedramber

(Cedryl Methyl Ether)

Click to download full resolution via product page

Caption: Synthesis pathway of Cedramber from Alpha-Cedrene.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in determining the solubility of

Cedramber using the Flask Method (OECD 105).
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Workflow for Solubility Determination (OECD 105)

Preparation
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(Settling and Centrifugation)

Extract Clear Supernatant

Analyze Concentration
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Caption: Experimental workflow for determining Cedramber solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1593874?utm_src=pdf-custom-synthesis
https://publish.obsidian.md/veigelperfumeswiki/Raw+Materials/Amber+-+Super+Amber/Cedramber
https://www.scentspiracy.com/fragrance-ingredients/p/cedramber
https://www.scentspiracy.com/fragrance-ingredients/p/cedramber
https://www.scentree.co/en/Cedramber%C2%AE.html
https://www.ventos.com/index.php/en/producto/3445/CEDRYL+METHYL+ETER/223
https://www.scentree.co/en/Cedramber%C2%AE.html
https://www.chemicalbull.com/products/cedrol-methyl-ether
https://www.researchgate.net/publication/282526727_Solubility_of_cosmetics_ingredients_in_6_different_solvents_and_applicability_to_skin_bioavailability_assays
https://foreverest.net/products/extractives-synthetic/cedramber.html
https://www.benchchem.com/product/b1593874#solubility-of-cedramber-in-different-organic-solvents
https://www.benchchem.com/product/b1593874#solubility-of-cedramber-in-different-organic-solvents
https://www.benchchem.com/product/b1593874#solubility-of-cedramber-in-different-organic-solvents
https://www.benchchem.com/product/b1593874#solubility-of-cedramber-in-different-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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